Cas no 849194-46-3 (2-(4-ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile)

• Product Name: 2-(4-ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile
• CAS No: 849194-46-3
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6065506
• PubChem ID: 4810439
• Update Time: 2025-05-20

2-(4-ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile
• AKOS016987901
• SMR000375891
• Z14070747
• HMS2646H05
• MLS000770921
• EN300-26680666
• 849194-46-3
• CHEMBL1522241

• Inchi： 1S/C13H13N3O2/c1-2-13(10-6-4-3-5-7-10)11(17)16(9-8-14)12(18)15-13/h3-7H,2,9H2,1H3,(H,15,18)
• InChI Key： SAUOPQHAENKSCC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(CC)NC(N1CC#N)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-(4-ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile

2-(4-Ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile: A Comprehensive Overview

The compound 2-(4-Ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile (CAS No. 849194-46-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazolidinones, which are well-known for their versatility and reactivity in chemical synthesis. The structure of this molecule features an imidazolidinone ring system substituted with an ethyl group, a phenyl group, and an acetonitrile moiety, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of imidazolidinone derivatives in drug discovery and development. The imidazolidinone ring system is a five-membered heterocycle that exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. The substitution pattern of this compound—specifically the presence of an ethyl group and a phenyl group—contributes to its pharmacokinetic properties, such as solubility and bioavailability. These attributes make it a promising candidate for use in therapeutic agents targeting various diseases.

The synthesis of 2-(4-Ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile involves a multi-step process that typically begins with the preparation of the imidazolidinone core. This is followed by functionalization with the ethyl and phenyl substituents, as well as the acetonitrile group. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and purity of the compound.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a molecular scaffold makes it valuable in combinatorial chemistry and high-throughput screening campaigns. Additionally, its reactivity towards nucleophilic attack at the acetonitrile group opens up avenues for further functionalization, enabling the creation of more complex molecular structures. Recent research has also explored its role as an intermediate in organic synthesis, particularly in the construction of bioactive molecules.

The chemical stability of 2-(4-Ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile is another key aspect that has been studied extensively. Under normal storage conditions, the compound exhibits good stability, which is crucial for its use in long-term experiments or industrial processes. However, exposure to harsh conditions such as strong acids or bases can lead to decomposition, highlighting the need for careful handling during synthesis and storage.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Recent studies have demonstrated that under aerobic conditions, the compound undergoes microbial degradation, with intermediates being converted into less complex molecules. This information is critical for ensuring sustainable practices in its production and disposal.

In conclusion, 2-(4-Ethyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetonitrile (CAS No. 849194